Cas no 15035-25-3 (H-Trp-Gly-Gly-Tyr-OH)

• Product Name: H-Trp-Gly-Gly-Tyr-OH
• CAS No: 15035-25-3
• MF: C₂₄H₂₇N₅O₆
• MW: 481.501085519791
• CID: 1325587
• PubChem ID: 10162913
• Update Time: 2025-10-23

H-Trp-Gly-Gly-Tyr-OH Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, L-tryptophylglycylglycyl-
• (2S)-2-[[2-[[2-[[(2S)-2-amino-3-(1H-indol-3-yl)propanoyl]amino]acetyl]amino]acetyl]amino]-3-(4-hydroxyphenyl)propanoic acid
• H-TRP-GLY-GLY-TYR-OH
• 15035-25-3
• DTXSID90436278
• L-Tryptophylglycylglycyl-L-tyrosine
• H-Trp-Gly-Gly-Tyr-OH

• Inchi： 1S/C24H27N5O6/c25-18(10-15-11-26-19-4-2-1-3-17(15)19)23(33)28-12-21(31)27-13-22(32)29-20(24(34)35)9-14-5-7-16(30)8-6-14/h1-8,11,18,20,26,30H,9-10,12-13,25H2,(H,27,31)(H,28,33)(H,29,32)(H,34,35)/t18-,20-/m0/s1
• InChI Key： KSMAWTWPQSIADT-ICSRJNTNSA-N
• SMILES： O=C([C@H](CC1=CNC2C=CC=CC1=2)N)NCC(NCC(N[C@H](C(=O)O)CC1C=CC(=CC=1)O)=O)=O

Computed Properties

• Exact Mass: 481.19613360g/mol
• Monoisotopic Mass: 481.19613360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 187Ų

Additional information on H-Trp-Gly-Gly-Tyr-OH

Comprehensive Overview of H-Trp-Gly-Gly-Tyr-OH (CAS No. 15035-25-3): Structure, Applications, and Research Insights

The tetrapeptide H-Trp-Gly-Gly-Tyr-OH (CAS No. 15035-25-3) is a biologically active sequence composed of tryptophan (Trp), glycine (Gly), and tyrosine (Tyr) residues. This peptide has garnered significant attention in biochemical and pharmaceutical research due to its unique structural properties and potential therapeutic applications. With the growing interest in peptide-based therapeutics and neuroactive compounds, H-Trp-Gly-Gly-Tyr-OH is frequently studied for its role in modulating neurotransmitter pathways and its implications in neurological health.

Structurally, H-Trp-Gly-Gly-Tyr-OH features a C-terminal free acid and an N-terminal free amine, making it highly versatile for conjugation and modification. The presence of aromatic amino acids (Trp and Tyr) contributes to its UV absorbance and fluorescence properties, which are critical for analytical detection in HPLC and mass spectrometry. Researchers often explore its stability under physiological conditions, a topic frequently searched in relation to peptide half-life and bioavailability optimization.

In the context of current trends, H-Trp-Gly-Gly-Tyr-OH aligns with the rising demand for non-opioid neuropeptides and natural bioactive molecules. Online queries often focus on its potential applications in cognitive enhancement, mood regulation, and anti-inflammatory effects. Preliminary studies suggest its interaction with serotonin receptors and dopaminergic systems, though further clinical validation is required. This positions the peptide as a candidate for addressing neurodegenerative disorders, a hot topic in biomedical research.

From a synthetic perspective, CAS No. 15035-25-3 is often referenced in protocols for solid-phase peptide synthesis (SPPS) and solution-phase coupling. Its purity and characterization are critical, driving searches for peptide purification techniques and quality control standards. The peptide’s molecular weight (495.5 g/mol) and solubility profile are also frequently discussed in forums dedicated to peptide formulation.

Beyond therapeutics, H-Trp-Gly-Gly-Tyr-OH is investigated for its role in cosmeceuticals, particularly due to the antioxidant properties of Tyr and Trp. Searches for anti-aging peptides and skin barrier repair often highlight its potential. Additionally, its sequence homology with endogenous peptides sparks interest in drug discovery platforms targeting GPCRs (G-protein-coupled receptors).

In summary, H-Trp-Gly-Gly-Tyr-OH (CAS No. 15035-25-3) represents a multifaceted compound bridging neuroscience, pharmacology, and material science. Its relevance to trending topics like precision medicine and sustainable biomaterials ensures continued exploration. For researchers, optimizing its delivery systems and elucidating its mechanism of action remain key priorities, as reflected in contemporary scientific discourse.